Cas no 494870-08-5 (16a-Dexamethasone 9,11-Epoxide 21-Propionate)

• Product Name: 16a-Dexamethasone 9,11-Epoxide 21-Propionate
• CAS No: 494870-08-5
• Molecular Formula: C₂₅H₃₂O₆
• Molecular Weight: 428.517988204956
• CID: 5730749

16a-Dexamethasone 9,11-Epoxide 21-Propionate Properties

Names and Identifiers

• 16α-Dexamethasone 9,11-Epoxide 21-Propionate
• Pregna-1,4-diene-3,20-dione, 9,11-epoxy-17-hydroxy-16-methyl-21-(1-oxopropoxy)-, (9β,11β,16α)- (9CI)

• InChIKey： VHNLZHWRYPLCSE-UGWMNUSQSA-N
• Inchi： 1S/C25H32O6/c1-5-21(28)30-13-19(27)24(29)14(2)10-18-17-7-6-15-11-16(26)8-9-22(15,3)25(17)20(31-25)12-23(18,24)4/h8-9,11,14,17-18,20,29H,5-7,10,12-13H2,1-4H3/t14-,17+,18+,20-,22+,23+,24+,25-/m1/s1
• SMILES： C1(=O)C=C2[C@](C)(C=C1)[C@]13O[C@]1([H])C[C@@]1(C)[C@@]([H])(C[C@@H](C)[C@]1(O)C(=O)COC(=O)CC)[C@]3([H])CC2

Experimental Properties

• Boiling Point: 584.2±50.0 °C(Predicted)
• Melting Point: 193-195°C
• Solubility: Chloroform, Methanol
• pka: 12.41±0.70(Predicted)
• Density: 1.27±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives